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Compound of Interest

Compound Name: 6-Azidotetrazolo[1,5-b]pyridazine

Cat. No.: B079752

Technical Support Center: 6-Azidotetrazolo[1,5-
b]pyridazine

Disclaimer: 6-Azidotetrazolo[1,5-b]pyridazine is a high-hazard energetic material that has
been reported to detonate spontaneously.[1][2][3][4] All work with this compound must be
conducted by trained personnel in a controlled laboratory environment with appropriate safety
measures in place, including but not limited to, the use of a blast shield, personal protective
equipment (PPE), and adherence to all institutional and regulatory safety protocols. This
document provides guidance on emergency procedures and should not be considered a
substitute for a comprehensive risk assessment.

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with 6-Azidotetrazolo[1,5-b]pyridazine?

Al: The primary hazard is its potential for spontaneous and violent detonation.[1][2][3][4] It is a
high-nitrogen content heterocyclic azide, a class of compounds known for their explosive
properties.[1][5] It has been observed to detonate upon standing, even after being handled
without incident multiple times.[1][2][3][4] It is also sensitive to heat and may be sensitive to
shock and friction. Additionally, like other organic azides, it may be highly toxic and can form
explosive heavy metal azides if it comes into contact with metals like copper, lead, or iron.

Q2: Are there any known incompatibilities for this compound?
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A2: Yes. Based on general knowledge of organic azides, 6-Azidotetrazolo[1,5-b]pyridazine
should be considered incompatible with:

Acids: Can form highly toxic and explosive hydrazoic acid.

e Heavy Metals: Can form highly shock-sensitive and explosive metal azides. Avoid contact
with metal spatulas, stir bars, and containers.

e Halogenated Solvents: Can form explosive di- and tri-azidomethane compounds.
e Strong Oxidizing and Reducing Agents: Can lead to a violent reaction.

e Heat, Shock, and Friction: Can initiate detonation.

Q3: What are the signs of decomposition or instability?

A3: Visual signs of decomposition are not well-documented for this specific compound.
However, for energetic materials in general, any change in color, crystal structure, or gas
evolution should be treated as a sign of instability. Given its reported spontaneous detonation, it
is crucial to handle this compound with the assumption that it is unstable.[1][2][3][4]

Q4: Is there a safer alternative to 6-Azidotetrazolo[1,5-b]pyridazine?

A4: Yes, a one-pot synthesis has been developed to directly convert 3,6-dichloropyridazine to
the non-energetic intermediate, 6-hydroxytetrazolo[1,5-b]pyridazine.[1][6] This avoids the
isolation of the hazardous azido intermediate. The experimental protocol for this safer
alternative is provided in the "Experimental Protocols" section of this guide.

Troubleshooting Guides for Incidents
Spill Response
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Scenario

Immediate Action

Cleanup Procedure

Waste Disposal

Small Spill (Solid)

1. Evacuate the
immediate area. 2.
Notify personnel in the
vicinity. 3. Do not
attempt to clean up
without appropriate
PPE.

1. Wear appropriate
PPE (see below). 2.
Gently cover the spill
with a non-reactive
absorbent material
(e.g., vermiculite,
sand). 3. Using non-
sparking, non-metallic
tools (e.g., plastic or
ceramic), carefully
sweep the material
into a designated,
labeled waste
container. 4.
Decontaminate the
spill area with a basic
solution (e.g., 10%
sodium hydroxide)
followed by a water

rinse.

1. All contaminated
materials must be
treated as explosive
and toxic waste. 2.
Dispose of in
accordance with
institutional and
regulatory guidelines

for explosive waste.

Small Spill (Solution)

1. Evacuate the
immediate area. 2.
Notify personnel in the
vicinity. 3. Do not
attempt to clean up
without appropriate
PPE.

1. Wear appropriate
PPE (see below). 2.
Absorb the spill with a
non-reactive
absorbent material
(e.g., vermiculite,
sand). 3. Using non-
sparking, non-metallic
tools, collect the
absorbed material into
a designated, labeled
waste container. 4.
Decontaminate the
spill area with a basic

solution (e.g., 10%

1. All contaminated
materials must be
treated as explosive
and toxic waste. 2.
Dispose of in
accordance with
institutional and
regulatory guidelines

for explosive waste.
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sodium hydroxide)
followed by a water

rinse.

1. IMMEDIATELY
EVACUATE THE
LABORATORY. 2.
Activate the fire alarm
) and notify emergency
Large Spill )
services. 3. Inform
emergency
responders of the
nature of the spilled

material.

Personnel Exposure

© 2025 BenchChem. All rights reserved.

4/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Troubleshooting & Optimization
Check Availability & Pricing

Exposure Route

Immediate Action First Aid Medical Attention

Skin Contact

1. Immediately flush

the affected area with

copious amounts of

water for at least 15 Seek immediate
minutes. 2. Remove medical attention.
contaminated clothing

while under the safety

shower.

Eye Contact

1. Immediately flush

eyes with a gentle

stream of water for at Seek immediate
least 15 minutes, medical attention.
holding the eyelids

open.

1. Move the individual If the person is not ] ]
Seek immediate

Inhalation to fresh air breathing, provide ) ]
) ) o o medical attention.
immediately. artificial respiration.
1. Do not induce
vomiting. 2. If the ] )
) ] ) Seek immediate
Ingestion person is conscious, -

. . ) medical attention.
rinse their mouth with

water.

Fire Incident
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Scenario

Action

Small Fire (not involving the compound)

1. If safe to do so, use a Class D fire

extinguisher (for flammable metals) or a CO2

extinguisher. 2. DO NOT USE WATER.

Fire involving the compound or a large fire

1. IMMEDIATELY EVACUATE THE
LABORATORY. 2. Activate the fire alarm and

notify emergency services. 3. Inform emergency

responders of the presence of an explosive and

toxic compound.

Quantitative Data Summary

Property Value Source
Molecular Formula C4H2N8 PubChem
Molecular Weight 162.11 g/mol PubChem
Appearance Solid General

Thermal Stability

Decomposes at 128-129 °C,
reported to be thermally stable

up to 140 °C in one study.

[2]

Impact Sensitivity

Modest impact sensitivity (>3.3

J) reported in one study.

[2]

Explosive Behavior

Can detonate spontaneously
upon standing.[1][2][3][4]
Violently explosive.[2]
Explosion noted when in

contact with triethyl phosphite.
[2]

[1102][31[4]

Nitrogen/Carbon Ratio

2.0

[1112](31[4]

Experimental Protocols
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One-Pot Synthesis of 6-hydroxytetrazolo[1,5-
b]pyridazine (Safer Alternative)

This protocol is adapted from a published report and describes the in-situ hydrolysis of the
hazardous azide intermediate to a more stable product.[1][6]

Materials:

3,6-dichloropyridazine

Sodium azide (NaN3)

Sodium hydroxide (NaOH)

Water

Ethanol

Procedure:

 In areaction vessel behind a blast shield, combine 3,6-dichloropyridazine and sodium azide
in a mixture of ethanol and water.

e Heat the reaction mixture as per the original synthesis of 6-Azidotetrazolo[1,5-
b]pyridazine.

 After the initial reaction to form the azide is complete (as determined by appropriate
analytical methods), dilute the reaction mixture with water.

e Add 5 equivalents of sodium hydroxide (NaOH) to the mixture.

¢ Heat the resulting mixture at 60 °C for 2 hours to facilitate the hydrolysis of the intermediate
azide.

o After cooling, perform a standard aqueous workup to isolate the 6-hydroxytetrazolo[1,5-
b]pyridazine product.

Note: This procedure avoids the isolation of the explosive 6-Azidotetrazolo[1,5-b]pyridazine.
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Mandatory Visualizations

Spill of 6-Azidotetrazolo[1,5-b]pyridazine

Assess Spill Size

Manageable

Unmanageable

SINEURST L] Large Spill

Evacuate Immediate Area EVACUATE LABORATORY

Don Appropriate PPE:
- Blast Shield
- Face Shield & Goggles
- Flame-Resistant Lab Coat
- Heavy-Duty Gloves

Call Emergency Services

Contain Spill with
Non-Reactive Absorbent

Clean up with Non-Metallic,
Non-Sparking Tools

Decontaminate Area with
Basic Solution

Dispose of as
Explosive Waste

Click to download full resolution via product page
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Caption: Emergency spill response workflow for 6-Azidotetrazolo[1,5-b]pyridazine.

Personnel Exposure to
6-Azidotetrazolo[1,5-b]pyridazine

Route of Exposure?

Skin/Eyes [Inhalation

Skin/Eye Contact Inhalation Ingestion

Immediately Flush with Water
for at least 15 minutes

Rinse Mouth with Water

Move to Fresh Air . .
(if conscious)

Remove Contaminated Clothing

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for personnel exposure to 6-Azidotetrazolo[1,5-b]pyridazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1-5-b-pyridazine-incidents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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